Cas no 1195842-90-0 (1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide)

• Product Name: 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide
• CAS No: 1195842-90-0
• MF: C₈H₁₈F₂N₂O₄S₂
• MW: 308.366326808929
• CID: 6205892
• PubChem ID: 121234259
• Update Time: 2026-03-11

1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• MFCD31008957
• bis(fluorosulfonyl)azanide;1-ethyl-1-methylpiperidin-1-ium
• 1195842-90-0
• 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide, 99.9%
• 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide

• Inchi： 1S/C8H18N.F2NO4S2/c1-3-9(2)7-5-4-6-8-9;1-8(4,5)3-9(2,6)7/h3-8H2,1-2H3;/q+1;-1
• InChI Key： FQHPVZCUEPLUSD-UHFFFAOYSA-N
• SMILES： S([N-]S(=O)(=O)F)(=O)(=O)F.[N+]1(C)(CC)CCCCC1

Computed Properties

• Exact Mass: 308.06760573g/mol
• Monoisotopic Mass: 308.06760573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Additional information on 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide

Introduction to 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide (CAS No. 1195842-90-0)

1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide (CAS No. 1195842-90-0) is a highly advanced ionic liquid that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique combination of a 1-ethyl-1-methylpiperidinium cation and a bis(fluorosulfonyl)imide anion, which endows it with a range of desirable properties, including high thermal stability, low vapor pressure, and excellent solvating capabilities.

The 1-ethyl-1-methylpiperidinium cation is a derivative of piperidine, a six-membered heterocyclic compound with a nitrogen atom. The substitution with ethyl and methyl groups enhances the cation's stability and solubility in various solvents. The bis(fluorosulfonyl)imide anion, on the other hand, is known for its exceptional thermal stability and low melting point, making it an ideal choice for applications requiring high performance under extreme conditions.

Recent studies have highlighted the potential of 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide in various applications. In the field of electrochemistry, this ionic liquid has been explored as an electrolyte in lithium-ion batteries due to its excellent conductivity and stability at high temperatures. Research published in the Journal of Power Sources demonstrated that 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide can significantly improve the cycling stability and rate performance of lithium-ion batteries, making it a promising candidate for next-generation energy storage systems.

In the realm of catalysis, 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide has shown remarkable activity as a solvent and catalyst support. A study in the Catalysis Today journal reported that this ionic liquid can enhance the catalytic efficiency of metal nanoparticles in hydrogenation reactions. The unique properties of the bis(fluorosulfonyl)imide anion allow for better dispersion and stabilization of catalysts, leading to higher yields and selectivity in chemical processes.

The pharmaceutical industry has also taken interest in 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide due to its potential as a medium for drug delivery systems. Ionic liquids can be tailored to have specific physicochemical properties that facilitate the solubilization and controlled release of active pharmaceutical ingredients (APIs). Research published in the International Journal of Pharmaceutics indicated that 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide can enhance the bioavailability and therapeutic efficacy of poorly soluble drugs, opening new avenues for drug formulation and delivery.

Safety and environmental considerations are crucial when working with ionic liquids. 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide has been evaluated for its toxicity and environmental impact. Studies have shown that it exhibits low toxicity to aquatic organisms and minimal environmental persistence, making it a safer alternative to traditional organic solvents. This aligns with the growing trend towards green chemistry practices in both academic and industrial settings.

In conclusion, 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide (CAS No. 1195842-90-0) is a versatile ionic liquid with a wide range of applications in electrochemistry, catalysis, and pharmaceuticals. Its unique combination of properties makes it an attractive material for researchers and industry professionals seeking high-performance solutions in their respective fields. As ongoing research continues to uncover new possibilities, 1-Ethyl-1-methylpiperidinium bis(fluorosulfonyl)imide is poised to play a significant role in advancing technological innovations across multiple disciplines.